Cas no 95851-20-0 (7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-)
95851-20-0 structure
Product Name:7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-
CAS No:95851-20-0
MF:C20H30O5
MW:350.449206829071
CID:1001728
Update Time:2024-03-01
7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))- Chemical and Physical Properties
Names and Identifiers
-
- 7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))-
- (5S,6S,7E,9E,11Z,13Z,15S,17Z)-5,6,15-trihydroxyicosa-7,9,11,13,17-pentaenoic acid
- Lipoxene A
- CID 101285675
- (5S,6S,7E,9E,11Z,13E,15S,17Z)-5,6,15-Trihydroxy-7,9,11,13,17-icosapentaenoic acid
- Lipoxin A5
- 7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S,6S,7E,9E,11Z,13E,15S,17Z)-
-
- Inchi: 1S/C20H30O5/c1-2-3-8-12-17(21)13-9-6-4-5-7-10-14-18(22)19(23)15-11-16-20(24)25/h3-10,13-14,17-19,21-23H,2,11-12,15-16H2,1H3,(H,24,25)/b6-4+,7-5+,8-3+,13-9+,14-10+/t17-,18-,19-/m0/s1
- InChI Key: ZZMKOZNTEJVKRY-UFQOBLOYSA-N
- SMILES: O[C@H]([C@H](/C=C/C=C/C=C/C=C/[C@H](C/C=C/CC)O)O)CCCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 488
- Topological Polar Surface Area: 98
Experimental Properties
- Density: 1.112±0.06 g/cm3(Predicted)
- Boiling Point: 591.3±50.0 °C(Predicted)
- pka: 4.67±0.10(Predicted)
7,9,11,13,17-Eicosapentaenoic acid, 5,6,15-trihydroxy-, (5S-(5R*,6R*,7 E,9E,11Z,13Z,15R*,17Z))- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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